2-Chloro-5-nitropyrazine
Overview
Description
Scientific Research Applications
Synthesis and Reactions
- Synthesis and Derivatives : 2-Chloro-5-nitropyrazine serves as a starting material in synthesizing various chemical compounds. For instance, 5,6-dichloro-3-nitropyrazinamine is synthesized from 2-Chloro-5-nitropyrazine derivatives, leading to the formation of various compounds like imidazolo and triazolo condensed ring systems (Hartman & Hartman, 1983).
Chemical Kinetics and Reactions
- Reaction Kinetics : The compound is central to studies on nucleophilic substitutions and reaction kinetics. For example, kinetics of reactions with piperidine and morpholine in different solvents have been investigated to understand the reactivity and substitution patterns of 2-Chloro-5-nitropyrazine (Hamed, 1997).
- Ring-opening Reactions : It's been studied for its role in ring-opening reactions, with investigations into intermediates formed during these processes, shedding light on the compound's reactivity and transformation (Haynes & Pett, 2007).
Medicinal Chemistry and Drug Development
- Anticancer Agents : Derivatives of 2-Chloro-5-nitropyrazine, such as 2-(aminoalkyl)-5-nitropyrazolo[3,4,5-kl]acridines, have been developed and show significant activity against cancer cells, leading to the selection of specific compounds for clinical trials (Capps et al., 1992).
Advanced Material Synthesis
- Synthesis of Complexes : 2-Chloro-5-nitropyrazine-based compounds are used in synthesizing metal complexes, like Pd(II) complexes, which have shown potential in medical applications, such as antimycobacterial activity (Silva et al., 2015).
Theoretical and Computational Chemistry
- Molecular Analyses : Extensive theoretical studies have been conducted to understand its structure, vibrational wavenumbers, electronic properties, and reactivity. Such studies provide insights into its potential applications in various fields, including materials science (Velraj et al., 2015).
Mechanism of Action
Target of Action
It’s known that nitroaromatic compounds like 2-chloro-5-nitropyrazine often interact with various enzymes and proteins within the cell .
Mode of Action
Nitroaromatic compounds are typically reduced by cellular enzymes, which can lead to the generation of reactive species. These reactive species can then interact with cellular components, leading to various effects .
Biochemical Pathways
A study on a similar compound, 2-chloro-5-nitrophenol, showed that it is degraded by bacteria through a partial reductive pathway
Result of Action
As a nitroaromatic compound, it could potentially generate reactive species that can cause cellular damage .
Action Environment
Factors such as pH, temperature, and presence of other chemicals can potentially affect the activity and stability of nitroaromatic compounds .
properties
IUPAC Name |
2-chloro-5-nitropyrazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H2ClN3O2/c5-3-1-7-4(2-6-3)8(9)10/h1-2H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LONXFNWBWBLJNP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(N=CC(=N1)Cl)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H2ClN3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90363595 |
Source
|
| Record name | 2-chloro-5-nitropyrazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90363595 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
159.53 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-5-nitropyrazine | |
CAS RN |
87885-45-8 |
Source
|
| Record name | 2-chloro-5-nitropyrazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90363595 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
